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Compound Name: Propachlor

Cat. No.: B1678252 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of two widely used

chloroacetamide herbicides, propachlor and metolachlor. The information presented is

collated from various scientific studies and regulatory documents to assist in understanding

their relative environmental fate and ecotoxicological profiles.

Physicochemical Properties
The environmental behavior of a pesticide is significantly influenced by its inherent

physicochemical properties. Propachlor and metolachlor, both belonging to the

chloroacetamide class of herbicides, share structural similarities but exhibit differences in

properties that affect their environmental distribution and persistence.
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Property Propachlor Metolachlor Reference(s)

Chemical Formula C₁₁H₁₄ClNO C₁₅H₂₂ClNO₂

Molar Mass 211.69 g/mol 283.79 g/mol

Water Solubility 613 mg/L (at 25°C) 530 mg/L (at 20°C) [1]

Vapor Pressure 7.9 x 10⁻⁵ mm Hg
1.7 x 10⁻³ Pa (at

20°C)
[1]

Octanol-Water

Partition Coefficient

(Kow)

201 2820 [1]

Soil Organic Carbon-

Water Partitioning

Coefficient (Koc)

73 - 125 cm³/g 200 mL g⁻¹ [2][3]

Environmental Fate and Persistence
The persistence and mobility of propachlor and metolachlor in the environment are critical

factors in determining their potential for long-term contamination and off-site transport.

Parameter Propachlor Metolachlor Reference(s)

Soil Half-life (Aerobic) < 3 to 14 days

2.5 to 289 days

(variable with

conditions)

[1][3]

Primary Dissipation

Route

Aerobic soil

metabolism, Leaching
Microbial degradation [1][3]

Mobility in Soil High Moderate to High [2][4]

Ecotoxicological Profile
The toxicity of propachlor and metolachlor to non-target organisms is a key aspect of their

environmental risk assessment. The following tables summarize the acute toxicity data for

various terrestrial and aquatic organisms.
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Terrestrial Ecotoxicity
Organism Endpoint Propachlor Metolachlor Reference(s)

Avian (Bobwhite

Quail)
Acute Oral LD₅₀ Moderately toxic

> 4500 mg/kg

(practically non-

toxic)

[5]

Avian (Mallard

Duck)
Acute Oral LD₅₀ Moderately toxic

> 2000 mg/kg

(slightly toxic)
[5]

Honeybee (Apis

mellifera)

Acute Contact

LD₅₀

Practically non-

toxic
Non-toxic [5]

Aquatic Ecotoxicity
Organism Endpoint Propachlor Metolachlor Reference(s)

Freshwater Fish

(Rainbow Trout)
96-hour LC₅₀

Moderately to

highly toxic

~3 mg/L

(moderately

toxic)

[1][5]

Freshwater Fish

(Bluegill Sunfish)
96-hour LC₅₀

Moderately to

highly toxic

15.0 mg/L

(moderately

toxic)

[1][5]

Aquatic

Invertebrate

(Daphnia magna)

48-hour EC₅₀ - 25 mg/L [5]

Freshwater

Algae
EC₅₀ -

Moderately to

highly toxic

Experimental Protocols
The following are summaries of the standardized OECD guidelines frequently used for the

ecotoxicological and environmental fate studies cited in this guide.

OECD 307: Aerobic and Anaerobic Transformation in
Soil
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This guideline is designed to determine the rate and pathway of degradation of a chemical in

soil under both aerobic and anaerobic conditions. Radiolabeled (¹⁴C) test substance is applied

to soil samples, which are then incubated under controlled temperature and moisture. At

various time intervals, soil samples are extracted and analyzed to identify and quantify the

parent compound and its transformation products. Evolved ¹⁴CO₂ is trapped to measure

mineralization. This allows for the calculation of dissipation times (e.g., DT₅₀ or half-life) for the

parent substance.

OECD 203: Fish, Acute Toxicity Test
This test evaluates the acute toxicity of a substance to fish. Typically, a group of fish of a

recommended species (e.g., Rainbow Trout, Zebra fish) is exposed to a range of

concentrations of the test substance for 96 hours. Mortalities and any sublethal effects are

recorded at 24, 48, 72, and 96 hours. The data are then used to calculate the LC₅₀ (the

concentration lethal to 50% of the test fish).

OECD 202: Daphnia sp. Acute Immobilisation Test
This guideline assesses the acute toxicity of a substance to daphnids (e.g., Daphnia magna).

Young daphnids (less than 24 hours old) are exposed to a series of concentrations of the test

substance for 48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours.

The results are used to determine the EC₅₀ (the concentration that immobilizes 50% of the

daphnids).

OECD 223: Avian Acute Oral Toxicity Test
This test is designed to determine the acute oral toxicity of a substance to birds. A single dose

of the test substance is administered orally to birds (e.g., Bobwhite Quail, Mallard Duck). The

birds are then observed for a period of at least 14 days for mortality and clinical signs of

toxicity. The data are used to calculate the LD₅₀ (the dose lethal to 50% of the test birds).

OECD 213: Honeybees, Acute Oral Toxicity Test
This laboratory test assesses the acute oral toxicity of a chemical to adult worker honeybees.

Bees are fed a single dose of the test substance mixed in a sucrose solution. Mortality is

recorded at specified intervals up to 96 hours. The results are used to calculate the oral LD₅₀.
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Mechanism of Action and Potential for Non-Target
Effects
Both propachlor and metolachlor are classified as Group 15 herbicides, which act by inhibiting

the synthesis of very-long-chain fatty acids (VLCFAs) in susceptible plants. This inhibition

disrupts cell division and growth in emerging seedlings.
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Figure 1. Simplified pathway of VLCFA synthesis and its inhibition by chloroacetamide
herbicides.

Summary and Conclusion
Both propachlor and metolachlor are effective herbicides with a similar mode of action.

However, their environmental profiles differ in several key aspects.
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Persistence: Metolachlor generally exhibits a longer soil half-life than propachlor, indicating

a higher potential for persistence in the environment.[3] The persistence of metolachlor is

highly variable and dependent on environmental conditions.[3]

Mobility: Both herbicides have the potential for leaching, with propachlor showing high

mobility due to its lower Koc value.[2][4]

Ecotoxicity: Based on the available data, propachlor appears to be more acutely toxic to

avian species than metolachlor.[5] In aquatic ecosystems, both herbicides can pose a risk to

fish, with propachlor being moderately to highly toxic.[1] Metolachlor is also moderately

toxic to fish and aquatic invertebrates.[5]

This comparative guide highlights the importance of considering the specific environmental

properties of individual pesticides, even within the same chemical class. For researchers and

professionals involved in drug development and environmental safety, this information can aid

in the evaluation of potential environmental risks and the development of safer alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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